Cas no 2228158-29-8 (5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228158-29-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5838034
• PubChem ID: 165834049
• Update Time: 2025-05-26

5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1814363
• 2228158-29-8

• Inchi： 1S/C10H14N2O3/c1-3-10(5-15-6-10)8-7(9(13)14)4-11-12(8)2/h4H,3,5-6H2,1-2H3,(H,13,14)
• InChI Key： BMMZYGRWILVJKK-UHFFFAOYSA-N
• SMILES： O1CC(C2=C(C(=O)O)C=NN2C)(CC)C1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on 5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228158-29-8)

5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228158-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of an ethyloxetane moiety at the 3-position and a methyl group at the 1-position, contribute to its distinctive chemical properties and potential applications.

The ethyloxetane functional group is a strained three-membered ether ring, which is known to influence the reactivity and electronic properties of adjacent functional groups. In this context, the 5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid structure positions the oxetane ring in a manner that can facilitate various chemical transformations, making it a valuable intermediate in synthetic chemistry. The carboxylic acid group at the 4-position further enhances its utility as a building block for more complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Pyrazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The structural versatility of pyrazole derivatives allows for modifications that can fine-tune their pharmacological profiles, making them attractive candidates for drug discovery efforts.

The incorporation of the ethyloxetan-3-yl moiety into the pyrazole framework introduces additional reactivity that can be exploited in synthetic pathways. Oxetane rings are well-known for their ability to undergo ring-opening reactions under various conditions, which can be harnessed to introduce new functional groups or to construct more complex molecular architectures. This characteristic makes 5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid a promising candidate for use in multi-step synthetic sequences aimed at generating novel bioactive compounds.

In addition to its synthetic utility, the compound has been studied for its potential biological activity. Preliminary studies have suggested that derivatives of this class may exhibit inhibitory effects on certain enzymes and receptors involved in pathological processes. For instance, modifications at the 3-position and 4-position of the pyrazole ring have been shown to modulate interactions with biological targets, leading to altered pharmacological responses. The presence of the methyl group at the 1-position further influences these interactions by affecting the overall electronic distribution and steric environment of the molecule.

The carboxylic acid functionality at the 4-position provides an additional handle for further derivatization, allowing chemists to explore diverse chemical space. This group can be esterified, amidated, or used in condensation reactions to generate more complex structures. Such modifications are crucial in drug discovery pipelines, where optimizing solubility, bioavailability, and metabolic stability often requires careful consideration of functional group placement and type.

Recent research has also explored the use of computational methods to predict the biological activity of pyrazole derivatives like 5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid. Molecular modeling techniques have been employed to simulate interactions with potential biological targets, providing insights into binding modes and affinity. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds virtual before synthesizing them in the lab.

The strained nature of the oxetane ring presents both challenges and opportunities for synthetic chemists. While oxetanes are known to be reactive due to their ring strain, this reactivity can be harnessed to introduce new functional groups or to construct more complex molecular architectures. For example, nucleophilic ring-opening reactions can be used to introduce alcohols, amines, or other nucleophiles into the oxetane framework, expanding the chemical space available for drug discovery.

The synthesis of 5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazole-4-carboxylic acid involves multiple steps that require careful optimization to ensure high yields and purity. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as oxidation or reduction. The use of advanced synthetic methodologies ensures that impurities are minimized and that the final product meets stringent quality standards.

The compound's potential applications extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Pyrazole derivatives are known to exhibit herbicidal and pesticidal properties, making them valuable candidates for crop protection agents. Additionally, their unique structural features make them suitable for use as ligands in coordination chemistry or as building blocks for advanced materials.

In conclusion,5-(3-et h y l ox e t an - 3 - y l ) - 1 - me t h y l - 1 H - p y r az o le - 4 - ca r b o x y l ic ac i d (CAS No. 2228158-29-8) is a versatile organic compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate in synthetic chemistry, while its biological activity suggests possible uses as a lead compound or building block for novel therapeutic agents. Continued research into this class of compounds will likely yield further insights into their applications and mechanisms of action.